Cas no 935861-30-6 (2-(2-Trifluoromethoxyphenyl)-isonicotinic acid)

2-(2-Trifluoromethoxyphenyl)-isonicotinic acid is a fluorinated aromatic compound featuring a trifluoromethoxy substituent on the phenyl ring and an isonicotinic acid moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethoxy group enhances metabolic stability and lipophilicity, while the isonicotinic acid functionality offers potential for further derivatization. Its well-defined molecular architecture is advantageous for applications in drug discovery, particularly in the development of bioactive molecules targeting inflammation or CNS disorders. The compound’s high purity and consistent synthesis ensure reliability in research and industrial applications.
2-(2-Trifluoromethoxyphenyl)-isonicotinic acid structure
935861-30-6 structure
Product Name:2-(2-Trifluoromethoxyphenyl)-isonicotinic acid
CAS No:935861-30-6
MF:C13H11NO3
MW:229.231343507767
MDL:MFCD09909443
CID:999870
PubChem ID:16126063
Update Time:2025-06-11

2-(2-Trifluoromethoxyphenyl)-isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Trifluoromethoxyphenyl)-isonicotinic acid
    • 2-(4-Methoxyphenyl)isonicotinic acid
    • 2-(4-methoxyphenyl)pyridine-4-carboxylic acid
    • 2-(1H-IMIDAZOL-1-YL)PROPANOIC ACID
    • 2-(4-Methoxyphenyl)-isonicotinic acid
    • MFCD09909443
    • DTXSID00583121
    • 2-(4-METHOXYPHENYL)ISONICOTINICACID
    • AKOS022309081
    • SB55282
    • DB-133606
    • 935861-30-6
    • TS-03260
    • CS-0208218
    • MDL: MFCD09909443
    • Inchi: InChI=1S/C13H11NO3/c1-17-11-4-2-9(3-5-11)12-8-10(13(15)16)6-7-14-12/h2-8H,1H3,(H,15,16)
    • InChI Key: YSZAZXPDFIYHGC-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)C2=NC=CC(=C2)C(=O)O

Computed Properties

  • Exact Mass: 229.07400
  • Monoisotopic Mass: 229.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 59.42000
  • LogP: 2.45540

2-(2-Trifluoromethoxyphenyl)-isonicotinic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-(2-Trifluoromethoxyphenyl)-isonicotinic acid Production Method

Additional information on 2-(2-Trifluoromethoxyphenyl)-isonicotinic acid

Comprehensive Overview of 2-(2-Trifluoromethoxyphenyl)-isonicotinic Acid (CAS No. 935861-30-6)

2-(2-Trifluoromethoxyphenyl)-isonicotinic acid (CAS No. 935861-30-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a trifluoromethoxy group attached to a phenyl ring, which is further linked to an isonicotinic acid moiety. This combination of functional groups makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting inflammation and metabolic disorders.

In recent years, the demand for fluorinated compounds like 2-(2-Trifluoromethoxyphenyl)-isonicotinic acid has surged, driven by their enhanced stability, bioavailability, and lipophilicity. Researchers are increasingly exploring its potential in drug discovery, especially in the development of small-molecule inhibitors and enzyme modulators. The compound's CAS number 935861-30-6 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

One of the key advantages of 2-(2-Trifluoromethoxyphenyl)-isonicotinic acid is its versatility in synthetic applications. It serves as a building block for heterocyclic derivatives, which are pivotal in designing novel therapeutics. The trifluoromethoxy group, in particular, is known to improve metabolic stability, making it a hotspot for researchers working on kinase inhibitors and GPCR-targeted drugs. This aligns with the current trend of optimizing drug candidates for better pharmacokinetic profiles.

From an industrial perspective, the compound's synthesis and scalability are topics of interest. Manufacturers are investing in green chemistry approaches to produce 2-(2-Trifluoromethoxyphenyl)-isonicotinic acid more sustainably, reducing environmental impact. This resonates with the broader push toward eco-friendly synthesis in the chemical industry, a topic frequently discussed in academic and corporate circles.

Another area where CAS No. 935861-30-6 is making waves is in agrochemical innovation. The compound's structural features are being leveraged to develop next-generation pesticides with improved efficacy and lower toxicity. Given the global focus on sustainable agriculture, this application is particularly timely and aligns with searches for advanced crop protection solutions.

In summary, 2-(2-Trifluoromethoxyphenyl)-isonicotinic acid (CAS No. 935861-30-6) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique fluorinated structure and adaptability make it a cornerstone in modern synthetic chemistry. As research continues to uncover its potential, this compound is poised to remain a focal point in scientific and industrial advancements.

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